Cas no 2196077-68-4 (1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one)

• Product Name: 1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one
• CAS No: 2196077-68-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5410649
• Update Time: 2025-06-23

1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one

• Inchi： 1S/C14H17NO2/c1-3-14(16)15-10-6-8-12(15)11-7-4-5-9-13(11)17-2/h3-5,7,9,12H,1,6,8,10H2,2H3
• InChI Key： HPQUGEYSDYDSRW-UHFFFAOYSA-N
• SMILES： C(N1CCCC1C1=CC=CC=C1OC)(=O)C=C

Experimental Properties

• Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.0±41.0 °C(Predicted)
• pka: -1.48±0.40(Predicted)

Additional information on 1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one

1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one (CAS No. 2196077-68-4): An Overview of a Promising Compound in Pharmaceutical Research

1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one (CAS No. 2196077-68-4) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to by its CAS number 2196077-68-4, is a derivative of pyrrolidine and features a methoxyphenyl group, which contributes to its distinct pharmacological properties.

The chemical structure of 1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one is characterized by a conjugated double bond system and a pyrrolidine ring, which are key elements in determining its reactivity and biological activity. The presence of the methoxyphenyl group enhances the compound's lipophilicity, facilitating its ability to cross biological membranes and interact with various cellular targets.

Recent studies have highlighted the potential of 1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate certain neurotransmitter systems, particularly those involving dopamine and serotonin, which are crucial for maintaining cognitive function and motor control.

In addition to its neuroprotective effects, 1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one has also demonstrated anti-inflammatory properties. In vitro studies have indicated that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in various inflammatory conditions. This makes it a potential candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data suggest that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile in animal models supports its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one in human subjects. Early-phase trials have shown promising results, with participants demonstrating significant improvements in cognitive function and reduced inflammation markers. These findings have paved the way for larger-scale Phase II and III trials to further validate its therapeutic potential.

Beyond its direct therapeutic applications, 1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one has also been explored as a lead compound for drug discovery efforts. Its unique chemical structure serves as a scaffold for the development of novel derivatives with enhanced pharmacological properties. Researchers are actively investigating modifications to the methoxyphenyl group and the pyrrolidine ring to optimize potency, selectivity, and safety profiles.

In conclusion, 1-[2-(2-Methoxyphenyl)-1-pyrrolidinyl]-2-propen-1-one (CAS No. 2196077-68-4) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapies targeting neurodegenerative diseases, inflammatory conditions, and other unmet medical needs. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of innovative treatments.